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For Researchers, Scientists, and Drug Development Professionals

Introduction

Tert-butyl glycolate, a versatile building block in organic synthesis, is increasingly utilized in the
pharmaceutical and chemical industries. Its unique structural features make it a valuable
intermediate in the creation of complex molecules. However, its safe handling and a thorough
understanding of its toxicological profile are paramount for protecting laboratory personnel and
ensuring the integrity of research. This technical guide provides a comprehensive overview of
the safety, handling, and available toxicological data for tert-butyl glycolate, compiled from
safety data sheets, regulatory guidelines, and metabolism studies of related compounds. While
specific quantitative toxicity data for tert-butyl glycolate is not readily available in the public
domain, this guide offers a robust framework for its safe management based on established
principles and data from analogous substances.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. The table below summarizes the key properties of tert-butyl glycolate.
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Property Value Reference
Chemical Name tert-butyl 2-hydroxyacetate [1]
Glycolic acid tert-butyl ester,
Synonyms
tert-Butyl hydroxyacetate
CAS Number 50595-15-8 [2]
Molecular Formula CeH1203 [1]
Molecular Weight 132.16 g/mol [1]
Colorless and clear liquid or
Appearance .
solid
Melting Point 28-32°C
Boiling Point 63 - 65 °C /15 mmHg
Purity >98.0% (GC)

Hazard Identification and Classification

Tert-butyl glycolate is classified as a hazardous substance. The following table outlines its
hazard classifications according to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory

(Single Exposure) irritation

Acute Toxicity, Oral 4 (Predicted) H302: Harmful if swallowed

- . H312: Harmful in contact with
Acute Toxicity, Dermal 4 (Predicted)

skin

Acute Toxicity, Inhalation 4 (Predicted) H332: Harmful if inhaled

H226: Flammable liquid and

vapor

Flammable Liquids 3 (Predicted)

Note: Some hazard classifications are predicted based on available data and have not been
definitively established through testing.[1]

Toxicology

While specific LD50 and LC50 values for tert-butyl glycolate are not available in the reviewed
literature, the toxicity of its constituent parts—the tert-butyl group and the glycolate moiety—
can provide insights into its potential metabolic fate and toxicological profile.

Metabolism

It is anticipated that tert-butyl glycolate undergoes hydrolysis in the body, catalyzed by esterase
enzymes, to yield tert-butanol and glycolic acid.[3]

o Tert-butyl Group Metabolism: The tert-butyl group is known to be metabolized by cytochrome
P450 (CYP) enzymes, primarily through oxidation to form hydroxylated metabolites.[4][5]

» Glycolate Metabolism: Glycolic acid is metabolized in the liver to glyoxylate and
subsequently to other products.[6][7] The accumulation of glycolic acid can lead to metabolic
acidosis.[8]
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Genotoxicity

No specific genotoxicity data for tert-butyl glycolate was found. However, studies on related
compounds, such as tert-butyl alcohol, have shown a lack of genotoxic potential in in vivo
assays.[9]

Occupational Exposure and Safety

Due to the lack of specific established occupational exposure limits (OELs) such as Permissible
Exposure Limits (PELs) or Threshold Limit Values (TLVs) for tert-butyl glycolate, a conservative
approach to handling is essential.[2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling tert-butyl glycolate to minimize exposure:
o Eye/Face Protection: Chemical safety goggles or a face shield are required.[2]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing should be worn.[2]

» Respiratory Protection: In poorly ventilated areas or when generating aerosols, a NIOSH-
approved respirator with an organic vapor cartridge is necessary.[2]

Engineering Controls

Work with tert-butyl glycolate should be conducted in a well-ventilated area, preferably within a
chemical fume hood.

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial for preventing accidents and
exposure.

» Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing vapors or mists. Wash
hands thoroughly after handling.[2]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[2]
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Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is critical.

First Aid Measures
Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate

medical attention.[2]

Immediately flush the skin with plenty of water
) for at least 15 minutes. Remove contaminated
Skin Contact . . C
clothing. Seek medical attention if irritation

persists.[2]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ) ) ) ] ]

eyelids occasionally. Seek immediate medical

attention.[2]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ] ) ] )
water. Seek immediate medical attention.[10]

Accidental Release Measures

o Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a
suitable container for disposal.

e Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent the
spill from entering drains or waterways.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.
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» Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

Experimental Protocols for Safety Assessment

For substances like tert-butyl glycolate where specific toxicity data is lacking, standardized test
guidelines from the Organisation for Economic Co-operation and Development (OECD) are
employed to assess their potential hazards. Below are summaries of key experimental
protocols for skin and eye irritation.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)

This in vitro test uses a three-dimensional reconstructed human epidermis model to assess the
potential of a chemical to cause skin irritation.

Methodology:

Tissue Preparation: Reconstructed human epidermis tissues are cultured to form a multi-
layered, differentiated epidermis.

Chemical Application: The test chemical is applied topically to the surface of the tissue.

Incubation: The treated tissues are incubated for a defined period.

Viability Assessment: After incubation, the tissue viability is determined using a colorimetric
assay (e.g., MTT assay).

Classification: A reduction in tissue viability below a certain threshold indicates that the
chemical is an irritant.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test (OECD 492)

This in vitro method utilizes a reconstructed human cornea-like epithelium model to identify
chemicals that may cause serious eye damage or irritation.

Methodology:
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o Tissue Preparation: A multi-layered epithelial tissue that mimics the human cornea is used.
o Chemical Application: The test chemical is applied to the epithelial surface.
 Incubation: The tissues are incubated for a specified duration.

 Viability Assessment: Cell viability is measured using methods similar to the skin irritation
test.

o Classification: The degree of cytotoxicity is used to classify the eye irritation potential of the
chemical.

Visualizations

The following diagrams illustrate key safety workflows and the potential metabolic pathway of
tert-butyl glycolate.
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Safe Handling Workflow for Tert-butyl Glycolate
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Potential Metabolic Pathway of Tert-butyl Glycolate

Conclusion

While a complete toxicological profile for tert-butyl glycolate, including quantitative measures of
acute toxicity and established occupational exposure limits, is not currently available, a robust
safety framework can be established based on its known hazards and the toxicology of its
components. Strict adherence to the handling, storage, and emergency procedures outlined in
this guide is essential for minimizing risk. For definitive assessments of skin and eye irritation,
in vitro methods following OECD guidelines provide reliable alternatives to animal testing. As
with any chemical, a culture of safety and a thorough understanding of potential hazards are

the cornerstones of responsible research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tert-butyl 2-hydroxyacetate | C6H1203 | CID 11815394 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. fishersci.com [fishersci.com]

e 3. ec.europa.eu [ec.europa.eu]

e 4. hyphadiscovery.com [hyphadiscovery.com]

o 5. Metabolically Stable tert-Butyl Replacement - PMC [pmc.ncbi.nim.nih.gov]

e 6. Glycolate and glyoxylate metabolism in HepG2 cells - PubMed [pubmed.ncbi.nim.nih.gov]

e 7. Glycolate and Glyoxylate Metabolism by Isolated Peroxisomes or Chloroplasts - PMC
[pmc.ncbi.nlm.nih.gov]

» 8. Ethylene glycol developmental toxicity: unraveling the roles of glycolic acid and metabolic
acidosis - PubMed [pubmed.ncbi.nim.nih.gov]

e 9. Assessment of the genotoxicity of tert-butyl alcohol in an in vivo thyroid comet assay |
ToxStrategies [toxstrategies.com]

e 10. 2-T-BUTYL GLYCOLATE - Safety Data Sheet [chemicalbook.com]

 To cite this document: BenchChem. [Navigating the Safety Landscape of Tert-butyl
Glycolate: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279748#tert-butyl-glycolate-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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